Cas no 2002657-55-6 (5-(2,4-Difluorophenyl)oxazole)

• Product Name: 5-(2,4-Difluorophenyl)oxazole
• CAS No: 2002657-55-6
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD32631828
• CID: 5079327
• Update Time: 2026-03-01

5-(2,4-Difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Difluorophenyl)oxazole

• MDL： MFCD32631828
• Inchi： 1S/C9H5F2NO/c10-6-1-2-7(8(11)3-6)9-4-12-5-13-9/h1-5H
• InChI Key： SJJZRCYFIXJTNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=CO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(2,4-Difluorophenyl)oxazole

Comprehensive Overview of 5-(2,4-Difluorophenyl)oxazole (CAS No. 2002657-55-6): Properties, Applications, and Industry Insights

The compound 5-(2,4-Difluorophenyl)oxazole (CAS No. 2002657-55-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazole ring and difluorophenyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 5-(2,4-Difluorophenyl)oxazole belongs to the class of aryloxazoles, known for their stability and electron-rich characteristics. The presence of fluorine atoms at the 2- and 4-positions of the phenyl ring enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Researchers frequently explore its role in modulating protein-ligand interactions, particularly in kinase inhibitors and GPCR-targeted therapies, aligning with current interests in precision medicine.

Synthetic routes to 5-(2,4-Difluorophenyl)oxazole often involve palladium-catalyzed cross-coupling or cyclization reactions. Recent advancements emphasize catalyst recycling and solvent-free conditions, reflecting the industry's shift toward sustainable synthesis. A 2023 study highlighted its production via microwave-assisted methods, reducing reaction times by 60%—a breakthrough resonating with energy-efficient manufacturing trends.

Beyond pharmaceuticals, this compound shows promise in material science. Its fluorescence properties have been exploited in OLED emitters, addressing the demand for energy-saving displays. Patent analyses reveal growing IP activity around its derivatives, particularly in biodegradable polymers, a hot topic among eco-conscious investors.

From an SEO perspective, queries like "oxazole derivatives in drug design" or "fluorinated building blocks for APIs" correlate strongly with this compound's applications. Analytical techniques such as HPLC purity testing and LC-MS characterization are frequently searched alongside its CAS number, underscoring the need for rigorous quality control in contract research organizations (CROs).

Regulatory-wise, 5-(2,4-Difluorophenyl)oxazole complies with major pharmacopeias, though suppliers must navigate evolving REACH compliance standards. Its non-hazardous classification (per GHS criteria) facilitates global trade, a key concern for cross-border pharmaceutical sourcing.

Future directions include computational studies leveraging machine learning to predict novel derivatives, tapping into the AI-augmented chemistry trend. As the generic drugs market expands, this compound's cost-effective synthesis routes position it as a strategic intermediate for biosimilar development.